2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-methoxyphenyl)acetamide

• CAS No.: 617696-46-5
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 2-[(3Z)-3-(3-butan-2-yl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H23N3O4S2/c1-4-14(2)27-23(30)21(33-24(27)32)20-17-7-5-6-8-18(17)26(22(20)29)13-19(28)25-15-9-11-16(31-3)12-10-15/h5-12,14H,4,13H2,1-3H3,(H,25,28)/b21-20-
• InChI Key: NGIMMHSTXGPSEJ-MRCUWXFGSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)OC)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)OC)SC1=S

Description

This compound is a structurally complex acetamide derivative featuring a thiazolidinone-indole hybrid core. Key structural elements include:

• A (3Z)-configured conjugated system linking the thiazolidinone and indole moieties.
• A 3-sec-butyl substituent on the thiazolidinone ring, which may influence steric and lipophilic properties.
• An N-(4-methoxyphenyl)acetamide group, introducing electron-donating methoxy functionality that could modulate solubility and receptor interactions.

While direct bioactivity data for this compound are absent in the provided evidence, structurally related thiazolidinone-indole hybrids are reported to exhibit antimicrobial, anticancer, and enzyme-inhibitory properties .

Biological Activity

The compound 2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-methoxyphenyl)acetamide (CAS No. 617696-56-7) is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article examines the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{23}N_{3}O_{4}S$, with a molecular weight of approximately 461.57 g/mol. The structural complexity includes a thiazolidine ring, indole moiety, and methoxyphenyl acetamide group, which may contribute to its biological activity.

Antimicrobial Activity

Research indicates that compounds containing thiazolidine and indole structures often exhibit significant antimicrobial properties. For instance, derivatives similar to this compound have shown effectiveness against various bacterial strains and fungi. The mechanism typically involves disruption of microbial cell wall synthesis or interference with metabolic pathways.

Antiviral Properties

The antiviral potential of thiazolidine derivatives has been noted in several studies. For example, compounds with similar structural features have demonstrated inhibitory effects against viruses such as HSV and influenza by targeting viral replication processes . The specific activity of our compound against viral pathogens remains to be fully elucidated but warrants investigation due to the presence of functional groups known to enhance antiviral efficacy.

Anticancer Activity

The anticancer properties of thiazolidine derivatives are well-documented. Studies have shown that these compounds can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins . The indole component is also known for its role in cancer therapeutics, suggesting that this compound could exhibit similar effects.

The biological activity of 2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-methoxyphenyl)acetamide may involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes crucial for microbial growth or viral replication.
• Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in cancer cells, leading to decreased proliferation.
• Reactive Oxygen Species (ROS) Generation : Some thiazolidine derivatives induce oxidative stress in cells, which can lead to cell death.

Case Studies and Research Findings

A review of literature reveals several studies exploring the biological activities of related compounds:

Study Reference	Biological Activity	Findings
	Antiviral	Compounds showed significant inhibition against HSV with low cytotoxicity.
	Antimicrobial	Thiazolidine derivatives exhibited broad-spectrum antibacterial effects.
	Anticancer	Indole-containing compounds induced apoptosis in breast cancer cell lines.

Scientific Research Applications

Synthesis Approaches

The synthesis of thiazolidinone derivatives typically involves multi-step reactions, often starting from readily available precursors. The most common synthetic routes include:

• One-Pot Reactions: Combining a primary amine, an oxo compound, and a thiolic agent in a controlled environment.
• Cyclocondensation Reactions: Utilizing unsaturated acids or their derivatives to form the thiazolidinone core structure.

These methods have been optimized for efficiency and yield, allowing for the production of various derivatives with potential biological activity .

Anticancer Properties

Research has indicated that compounds containing thiazolidinone structures exhibit significant anticancer activities. For instance, derivatives similar to 2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-methoxyphenyl)acetamide have been studied for their ability to induce apoptosis in cancer cells through various mechanisms including:

• Inhibition of Cell Proliferation: Several studies have shown that these compounds can effectively inhibit the growth of various cancer cell lines.

Antimicrobial Activity

Thiazolidinone derivatives have also demonstrated broad-spectrum antimicrobial properties. Research indicates that they can inhibit the growth of both Gram-positive and Gram-negative bacteria. This is particularly relevant in the context of rising antibiotic resistance.

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory potential. Studies suggest that it may reduce inflammation markers in vitro and in vivo, making it a candidate for treating inflammatory diseases.

Case Studies

• Study on Anticancer Activity:
  • Researchers synthesized a series of thiazolidinone derivatives and evaluated their cytotoxicity against breast cancer cell lines. The results indicated that certain modifications to the thiazolidinone structure significantly enhanced anticancer activity compared to standard treatments .
• Antimicrobial Efficacy Assessment:
  • A study evaluated the antimicrobial effects of various thiazolidinone derivatives against Staphylococcus aureus and Escherichia coli. The results demonstrated that some derivatives exhibited potent antibacterial effects, suggesting their potential as new antimicrobial agents .

Comparison with Similar Compounds

Structural Analogues

The following compounds share the thiazolidinone-indole-acetamide scaffold but differ in substituents (Table 1):

Compound Name	Substituents on Thiazolidinone	Acetamide Aryl Group	Molecular Weight (g/mol)	Key Structural Features
Target Compound	3-sec-butyl	4-methoxyphenyl	~542.68*	Z-configuration; lipophilic sec-butyl chain
N-(4-Chlorophenyl)-2-{(3Z)-3-[3-(1,1-dioxidotetrahydro-3-thienyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-...}	3-(1,1-dioxidotetrahydrothienyl)	4-chlorophenyl	573.06	Sulfone group; enhanced polarity
N-(4-Methylphenyl)-2-{(3Z)-3-[3-(4-fluorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-...}	3-(4-fluorobenzyl)	4-methylphenyl	518.10	Fluorinated benzyl; electron-withdrawing F
N-(p-Tolyl)-2-[(3-(4-hydroxyphenyl)-4-oxo-2-[(2-oxoindolin-3-ylidene)hydrazono]thiazolidin-5-yl]acetamide	3-(4-hydroxyphenyl)	p-tolyl	499.52	Hydroxyphenyl; hydrazone linker

*Calculated based on molecular formula.

Key Observations :

• Electronic Modifications : The 4-methoxyphenyl group in the target compound provides electron-donating effects, contrasting with the electron-withdrawing 4-chlorophenyl in or 4-fluorobenzyl in , which may alter π-π stacking or hydrogen-bonding interactions .
• Hybrid Linkers : The hydrazone-containing analogue in introduces additional hydrogen-bonding capacity, which is absent in the target compound.

Q & A

Q. What are the established synthetic routes for this compound, and what critical parameters influence yield?

The compound is synthesized via condensation reactions between indole and thiazolidinone precursors. A typical procedure involves refluxing 3-formylindole derivatives with thioxothiazolidinone analogs in acetic acid with sodium acetate as a catalyst. Key parameters include:

• Reaction time : Optimal reflux duration (2.5–5 hours) to maximize yield while minimizing byproducts .
• Catalyst concentration : Sodium acetate (0.01–0.1 mol) enhances cyclization efficiency .
• Solvent choice : Acetic acid facilitates intermediate stabilization and precipitation .

Q. Which spectroscopic and crystallographic techniques are recommended for structural characterization?

• Single-crystal X-ray diffraction : Resolves stereochemical configuration (e.g., Z/E isomerism) and confirms intramolecular hydrogen bonding .
• NMR spectroscopy : $^1$H and $^13$C NMR verify substituent positioning, particularly the sec-butyl and methoxyphenyl groups.
• IR spectroscopy : Identifies carbonyl (C=O, ~1700 cm$^{-1}$) and thioxo (C=S, ~1200 cm$^{-1}$) functional groups .

Q. What preliminary biological screening assays are recommended to evaluate therapeutic potential?

Prioritize assays aligned with thiazolidinone bioactivity:

• Anticancer activity : MTT assay against cancer cell lines (e.g., HeLa, MCF-7) .
• Antimicrobial testing : Disk diffusion against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Enzyme inhibition : Target kinases or proteases implicated in disease pathways .

Advanced Research Questions

Q. How can the Z-configuration stability be optimized during synthesis?

The Z-isomer is thermodynamically favored but sensitive to pH and temperature:

• pH control : Maintain reaction pH ~4–5 using acetic acid/sodium acetate buffer to prevent isomerization .
• Low-temperature crystallization : Recrystallize from DMF/acetic acid mixtures to preserve configuration .
• Kinetic monitoring : Use HPLC to track isomer ratios during reflux and adjust conditions dynamically .

Q. What computational approaches predict pharmacokinetic properties and target interactions?

• Molecular docking : Simulate binding to therapeutic targets (e.g., COX-2, EGFR) using software like AutoDock Vina .
• QSAR modeling : Correlate substituent effects (e.g., methoxy vs. ethoxy groups) with bioactivity .
• ADMET prediction : Tools like SwissADME assess solubility, permeability, and metabolic stability .

Q. How should contradictory biological activity results between research groups be addressed?

• Standardize assays : Use identical cell lines, culture conditions, and positive controls (e.g., doxorubicin for cytotoxicity) .
• Purity validation : Confirm compound purity (>95%) via HPLC and elemental analysis to exclude batch variability .
• Orthogonal assays : Validate antimicrobial activity with both disk diffusion and broth microdilution methods .

Q. What experimental design strategies improve synthesis scalability without compromising stereochemical purity?

• Design of Experiments (DoE) : Apply factorial designs to optimize variables (e.g., temperature, catalyst ratio) for reproducibility .
• Flow chemistry : Continuous-flow systems enhance heat/mass transfer, reducing side reactions during scale-up .
• In-line analytics : Integrate UV-Vis or FTIR for real-time reaction monitoring .

Safety and Handling

Q. What are key safety protocols for handling this compound in the laboratory?

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of acetic acid vapors during synthesis .
• First aid : For skin contact, rinse with soap/water; for eye exposure, irrigate for 15 minutes and seek medical attention .